Cas no 128537-59-7 (4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid)
128537-59-7 structure
Product Name:4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid
CAS No:128537-59-7
MF:C8H11ClN2O2
MW:202.638140916824
CID:897828
Update Time:2025-04-19
4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid
- 4-chloro-2,5-diethylpyrazole-3-carboxylic acid
- 4-chloranyl-2,5-diethyl-pyrazole-3-carboxylic acid
- 4-chloro-2,5-diethyl-3-pyrazolecarboxylic acid
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- Inchi： 1S/C8H11ClN2O2/c1-3-5-6(9)7(8(12)13)11(4-2)10-5/h3-4H2,1-2H3,(H,12,13)
- InChI Key： MZJBIQPUHZOZQB-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)=C(Cl)C(CC)=NN1CC
Computed Properties
- Exact Mass: 202.05100
Experimental Properties
- PSA: 55.12000
- LogP: 1.81700
4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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